Cas no 1177333-47-9 ((4-ethyl-4H-1,2,4-triazol-3-yl)methyl(methyl)amine)

• Product Name: (4-ethyl-4H-1,2,4-triazol-3-yl)methyl(methyl)amine
• CAS No: 1177333-47-9
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• MDL: MFCD09055344
• CID: 4575250
• PubChem ID: 28064104
• Update Time: 2025-06-27

(4-ethyl-4H-1,2,4-triazol-3-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethyl-4H-1,2,4-triazol-3-yl)-N-methylmethanamine
• (4-ethyl-4H-1,2,4-triazol-3-yl)methyl(methyl)amine

• MDL： MFCD09055344
• Inchi： 1S/C6H12N4/c1-3-10-5-8-9-6(10)4-7-2/h5,7H,3-4H2,1-2H3
• InChI Key： FIFZEXOHPKVYOS-UHFFFAOYSA-N
• SMILES： C(C1N(CC)C=NN=1)NC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4-ethyl-4H-1,2,4-triazol-3-yl)methyl(methyl)amine

Compound CAS No. 1177333-47-9: (4-Ethyl-4H-1,2,4-Triazol-3-Yl)Methyl(Methyl)Amine

The compound (4-Ethyl-4H-1,2,4-Triazol-3-Yl)Methyl(Methyl)Amine with CAS No. 1177333-47-9 is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and material science. The structure of this compound features a triazole ring substituted with an ethyl group and a methylamine moiety, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the potential of (4-Ethyl-4H-1,2,4-Triazol-3-Yl)Methyl(Methyl)Amine in the development of bioactive molecules. Its unique structure allows for easy functionalization, enabling researchers to explore its role in medicinal chemistry. For instance, the triazole ring is known for its stability and ability to form hydrogen bonds, which are critical properties for drug molecules aiming to interact with biological targets such as enzymes or receptors.

The synthesis of (4-Ethyl-4H-1,2,4-Triazol-3-Yl)Methyl(Methyl)Amine involves a multi-step process that typically begins with the preparation of the triazole core. One common approach is the use of azide chemistry, where an azide reacts with an alkyne in the presence of copper catalysts to form the triazole ring via the Huisgen cycloaddition reaction. The subsequent introduction of the ethyl and methylamine groups is achieved through nucleophilic substitution or alkylation reactions, depending on the specific synthetic pathway chosen.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. For example, researchers have explored its use in click chemistry reactions, where it serves as a reactive module for constructing larger molecular frameworks. This approach has been particularly valuable in drug design, where modular synthesis allows for rapid iteration and optimization of lead compounds.

In terms of physical properties, (4-Ethyl-4H-1,2,4-Triazol-3-Yl)Methyl(Methyl)Amine exhibits a melting point around 150°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its solubility profile makes it suitable for use in various organic reactions that require homogeneous conditions. Additionally, its stability under standard laboratory conditions ensures that it can be stored and handled without significant degradation.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed that the triazole ring contributes significantly to the compound's aromaticity and conjugation effects. These properties are essential for understanding its reactivity in different chemical environments and for predicting its behavior in potential drug-target interactions.

The integration of (4-Ethyl-4H-1,2,4-Triazol-3-Yl)Methyl(Methyl)Amine into medicinal chemistry pipelines has opened new avenues for exploring novel therapeutic agents. For instance, its ability to act as a bioisostere—a structural analog that mimics the pharmacophore of another molecule—has been leveraged to design compounds with improved pharmacokinetic profiles. This has particular relevance in areas such as oncology and infectious diseases, where there is a pressing need for more effective and selective drugs.

In conclusion, (4-Ethyl-4H-1,2,4-Triazol-3-Yl)Methyl(Methyl)Amine (CAS No. 1177333-47-9) stands out as a valuable compound in contemporary chemical research. Its unique structure, versatile reactivity, and promising applications make it a focal point for ongoing studies aimed at advancing drug discovery and materials science.